Cas no 1806874-36-1 (3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine
• CAS No: 1806874-36-1
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4806330
• Update Time: 2025-10-30

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-3-4(9)1-5(12)13-6(3)7(10)11/h1,7H,2H2
• InChI Key： OHFZWEKJXRLOKX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CBr)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine: A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine is a highly substituted pyridine derivative with a complex structure that includes a bromomethyl group, a difluoromethyl group, and an iodine atom. This compound, identified by the CAS number 1806874-36-1, has garnered significant attention in the fields of organic chemistry and materials science due to its unique electronic properties and potential applications in drug discovery and advanced materials. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its potential as a building block for constructing advanced molecular frameworks.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine involves a series of multi-step reactions, including nucleophilic substitution, electrophilic substitution, and halogenation processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic methods have enabled the precise control of substituent placement on the pyridine ring, which is critical for achieving the desired electronic properties. The compound's structure is particularly notable for its halogen atoms (bromo, fluoro, and iodo), which significantly influence its reactivity and stability.

One of the most promising applications of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine lies in its use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, makes it an invaluable tool in medicinal chemistry. Recent studies have demonstrated its utility in constructing complex heterocyclic frameworks that exhibit potent biological activities, including anticancer and antimicrobial properties. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

The structural complexity of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine presents both challenges and opportunities for researchers. The presence of multiple halogen atoms introduces steric hindrance and electronic effects that can complicate synthetic routes. However, these same features also contribute to its unique reactivity and selectivity in various chemical transformations. For example, recent research has focused on exploiting the compound's iodine atom as a leaving group in nucleophilic substitution reactions, enabling the construction of diverse derivatives with tailored functionalities.

In terms of spectroscopic characterization, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral properties are valuable for monitoring its behavior in chemical reactions and for identifying its derivatives. Furthermore, NMR spectroscopy has been instrumental in confirming the compound's structure and purity, providing insights into its stereochemical arrangement.

From an environmental perspective, understanding the fate and transport of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid transformation under aerobic conditions due to the activity of microbial communities. These findings are essential for developing sustainable practices for handling such compounds in industrial settings.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-iodopyridine stands as a remarkable example of how structural complexity can be harnessed to create versatile chemical tools with wide-ranging applications. Its role as an intermediate in drug discovery and materials science underscores its importance in contemporary research. As advancements continue to emerge in synthetic methodologies and analytical techniques, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.